N-[1-[4-(4-Chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]but-2-ynamide

• IUPAC Name: N-[1-[4-(4-chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]but-2-ynamide
• InChI: InChI=1S/C16H16ClN3O/c1-4-5-14(21)18-11(3)16-19-10(2)15(20-16)12-6-8-13(17)9-7-12/h6-9,11H,1-3H3,(H,18,21)(H,19,20)
• InChI Key: BJLMKOKJXLWUNR-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC(C)C1=NC(=C(N1)C)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H16ClN3O
• Molecular Weight: 301.77 g/mol

Description

The compound “N-[1-[4-(4-Chlorophenyl)-5-methyl-1H-imidazol-2-yl]ethyl]but-2-ynamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms. The imidazole ring is substituted with a methyl group and a 4-chlorophenyl group. The molecule also contains an amide group, which is a functional group consisting of a carbonyl group (C=O) linked to a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the imidazole ring and the amide group would likely have significant effects on the compound’s overall structure and properties.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on its functional groups. The imidazole ring, for example, is aromatic and might participate in electrophilic substitution reactions. The amide group could undergo hydrolysis, among other reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group might make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many biologically active compounds work by interacting with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it is handled. Without specific information, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound could include studying its synthesis, properties, and potential applications. For example, if the compound has biological activity, it could be studied as a potential pharmaceutical.